Cancer Drug Resistance
  • LDN-211904 oxalate
    LDN-211904 oxalate
    • Cat. No.:
    • B560391
    • CAS No.:
    • Molecular Formula:
    • C21H21ClN4O5
    • Molecular Weight:
    • 444.9 g/mol
    Description
    LDN-211904 is an inhibitor of erythropoietin-producing hepatocellular carcinoma (Eph) receptors. In particular, it inhibits EphB3 (IC50 = 79 nM), a tyrosine kinase receptor (RTK) subtype expressed during embryon...
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  • Peposertib
    Peposertib
    • Cat. No.:
    • B609519
    • CAS No.:
    • 1637542-33-6
    • Molecular Formula:
    • C24H21ClFN5O3
    • Molecular Weight:
    • 481.9 g/mol
    Description
    Nedisertib is under investigation in clinical trial NCT03770689 (Study of M3814 in Combination With Capecitabine and Radiotherapy in Rectal Cancer).
    Peposertib is an orally bioavailable inhibitor of DNA-depen...
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  • Diphyllin
    Diphyllin
    • Cat. No.:
    • B1215706
    • CAS No.:
    • 22055-22-7
    • Molecular Formula:
    • C21H16O7
    • Molecular Weight:
    • 380.3 g/mol
    Description
    Diphyllin is a lignan.
    Diphyllin has been reported in Phyllanthus oligospermus, Cleistanthus collinus, and other organisms with data available.
    extract of Cleistanthus collinus (Roxb), a highly poisonous p...
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  • Tyroservatide
    Tyroservatide
    • Cat. No.:
    • B1682650
    • CAS No.:
    • 154039-16-4
    • Molecular Formula:
    • C17H25N3O6
    • Molecular Weight:
    • 367.4 g/mol
    Description
    Tyr-Ser-Val is an oligopeptide.
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  • Ubenimex hydrochloride
    Ubenimex hydrochloride
    • Cat. No.:
    • B1682671
    • CAS No.:
    • 65391-42-6
    • Molecular Formula:
    • C16H25ClN2O4
    • Molecular Weight:
    • 344.8 g/mol
    Description
    Bestatin (hydrochloride) is a peptide.
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  • UC-112
    UC-112
    • Cat. No.:
    • B1682679
    • CAS No.:
    • 383392-66-3
    • Molecular Formula:
    • C22H24N2O2
    • Molecular Weight:
    • 348.4 g/mol
    Description
    UC-112 is an IAP inhibitor. It acts by suppressing X-linked inhibitor of apoptosis protein (XIAP) and survivin levels, inhibiting the growth of P-glycoproteins, and activating caspase-3/7 and caspase-9....
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  • ASP3026
    ASP3026
    • Cat. No.:
    • B1684686
    • CAS No.:
    • 1097917-15-1
    • Molecular Formula:
    • C29H40N8O3S
    • Molecular Weight:
    • 580.7 g/mol
    Description
    ASP-3026 is a member of the class of diamino-1,3,5-triazines that is 1,3,5-triazine-2,4-diamine in which the amino groups at positions 2 and 4 are respectively carrying 2-methoxy-4-[4-(4-methylpiperazin-1-yl)pip...
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  • FM04
    FM04
    • Cat. No.:
    • B15572225
    • CAS No.:
    • Molecular Formula:
    • C26H25NO4
    • Molecular Weight:
    • 415.5 g/mol
    Description
    FM04 is a useful research compound. Its molecular formula is C26H25NO4 and its molecular weight is 415.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality FM04 suitable for many research appli...
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  • Tenulin
    Tenulin
    • Cat. No.:
    • B15594717
    • CAS No.:
    • 55780-22-8
    • Molecular Formula:
    • C17H22O5
    • Molecular Weight:
    • 306.4 g/mol
    Description
    Tenulin is a sesquiterpene lactone.
    Tenulin has been reported in Helenium donianum, Helenium quadridentatum, and Helenium amarum with data available.
    toxic constituent of Helenium amarum (bitter sneezeweed...
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  • Zosuquidar trihydrochloride
    Zosuquidar trihydrochloride
    • Cat. No.:
    • B15623425
    • CAS No.:
    • Molecular Formula:
    • C32H34Cl3F2N3O2
    • Molecular Weight:
    • 637.0 g/mol
    Description
    Zosuquidar Trihydrochloride is a difluorocyclopropyl quinoline. Zosuquidar trihydrochloride binds with high affinity to P-glycoprotein and inhibits P-glycoprotein-mediated multidrug resistance (MDR). P-glycoprot...
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